Cas no 649551-44-0 (4H-1-Benzopyran-4-one, 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)-
• CAS No: 649551-44-0
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 411512
• PubChem ID: 24802625
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)-
• 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)chromen-4-one
• SCHEMBL3339004
• 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)-4h-1-benzopyran-4-one
• DKLDXUIAHRMKGO-UHFFFAOYSA-N
• 7-Ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)-4H-chromen-4-one
• 649551-44-0
• DTXSID80647396
• 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxy-phenyl)-chromen-4-one

• Inchi： 1S/C17H14O6/c1-2-8-3-4-10-13(5-8)23-17(16(22)14(10)20)9-6-11(18)15(21)12(19)7-9/h3-7,18-19,21-22H,2H2,1H3
• InChI Key： DKLDXUIAHRMKGO-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C2C=CC(CC)=CC1=2)=O)O)C1C=C(C(=C(C=1)O)O)O

Computed Properties

• Exact Mass: 314.07902
• Monoisotopic Mass: 314.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 107.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols